Cas no 82408-04-6 (Antioxidant agent-7)

Antioxidant agent-7 structure

Product Name:Antioxidant agent-7

CAS No:82408-04-6

MF:C₂₁H₂₁N₃O₃

MW:363.409744977951

CID:987764

PubChem ID:302312

Update Time:2024-12-09

Antioxidant agent-7 Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-11-(4-nitrophenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
- 9,9-dimethyl-6-(4-nitrophenyl)-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
- Antioxidant agent-7
- 2,3,4,5,10,11-Hexahydro-3,3-dimethyl-11-(4-nitrophenyl)-1H-dibenzo[b,e][1,4]diazepin-1-one (ACI)
- NSC 186223
- AKOS005640692
- HY-W274194
- DA-49062
- SMR000472993
- G65545
- AKOS000621976
- 14,14-Dimethyl-10-(4-nitrophenyl)-2,9-diazatricyclo[9.4.0.0(3,8)]pentadeca-1(11),3,5,7-tetraen-12-one
- Bionet1_002306
- NSC-186223
- 3M-729
- 11-(4-nitrophenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydrodibenzo[b,e][1,4]diazepin-1-one
- MLS001077210
- CS-0319382
- 3,3-Dimethyl-11-(4-nitrophenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo(b,e)[1,4]diazepin-1-one
- Cambridge id 5325907
- 14,14-DIMETHYL-10-(4-NITROPHENYL)-2,9-DIAZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7-TETRAEN-12-ONE
- 3,3-dimethyl-11-(4-nitrophenyl)-3,4,10,11-tetrahydro-2H-dibenzo[b,e][1,4]diazepin-1-ol
- WAY-299905
- Oprea1_063801
- AB00080862-01
- 82408-04-6
- NSC186223
- AKOS016340005
- HMS574P08
- Oprea1_349973
- 14,14-dimethyl-10-(4-nitrophenyl)-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one
- Oprea1_688109
- CHEMBL1864896
- STK741833
- HMS2781E19
- STK977152
- Inchi： 1S/C21H21N3O3/c1-21(2)11-17-19(18(25)12-21)20(13-7-9-14(10-8-13)24(26)27)23-16-6-4-3-5-15(16)22-17/h3-10,20,22-23H,11-12H2,1-2H3
- InChI Key： UGGUUWQHYLAINX-UHFFFAOYSA-N
- SMILES： O=C1CC(C)(C)CC2NC3C(NC(C1=2)C1C=CC([N+](=O)[O-])=CC=1)=CC=CC=3

Computed Properties

Exact Mass: 363.15829154g/mol
Monoisotopic Mass: 363.15829154g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 1
Complexity: 644
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 87Å²

Antioxidant agent-7 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W274194-5mg	Antioxidant agent-7	82408-04-6	99.49%	5mg	￥312	2024-04-17
MedChemExpress	HY-W274194-10mg	Antioxidant agent-7	82408-04-6	99.49%	10mg	￥280	2025-04-15
MedChemExpress	HY-W274194-25mg	Antioxidant agent-7	82408-04-6	99.49%	25mg	￥600	2025-04-15
MedChemExpress	HY-W274194-50mg	Antioxidant agent-7	82408-04-6	99.49%	50mg	￥960	2025-04-15
MedChemExpress	HY-W274194-100mg	Antioxidant agent-7	82408-04-6	99.49%	100mg	￥1520	2025-04-15
1PlusChem	1P0052U3-5mg	11-(4-(HYDROXY(OXIDO)AMINO)PHENYL)-3,3-DIMETHYL-2,3,4,5,10,11-HEXAHYDRO-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE	82408-04-6	99%	5mg	$71.00	2024-04-21
1PlusChem	1P0052U3-10mg	11-(4-(HYDROXY(OXIDO)AMINO)PHENYL)-3,3-DIMETHYL-2,3,4,5,10,11-HEXAHYDRO-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE	82408-04-6	99%	10mg	$91.00	2024-04-21
1PlusChem	1P0052U3-25mg	11-(4-(HYDROXY(OXIDO)AMINO)PHENYL)-3,3-DIMETHYL-2,3,4,5,10,11-HEXAHYDRO-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE	82408-04-6	99%	25mg	$147.00	2024-04-21
1PlusChem	1P0052U3-50mg	11-(4-(HYDROXY(OXIDO)AMINO)PHENYL)-3,3-DIMETHYL-2,3,4,5,10,11-HEXAHYDRO-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE	82408-04-6	99%	50mg	$213.00	2024-04-21
1PlusChem	1P0052U3-100mg	11-(4-(HYDROXY(OXIDO)AMINO)PHENYL)-3,3-DIMETHYL-2,3,4,5,10,11-HEXAHYDRO-1H-DIBENZO[B,E][1,4]DIAZEPIN-1-ONE	82408-04-6	99%	100mg	$313.00	2024-04-21

Antioxidant agent-7 Production Method

Production Method 1

555-16-8

3471-13-4

82408-04-6

Reaction Conditions

1.1 Catalysts: Acetic acid Solvents: Ethanol , Water ; 40 min, reflux
1.2 20 - 60 min, reflux

Reference

Reaction of cyclic diketones with nitrogen-containing 1,4-binucleophiles

Kolos, N. N.; et al, Chemistry of Heterocyclic Compounds (New York, 2004, 40(12), 1550-1559

Production Method 2

555-16-8

126-81-8

82408-04-6

Reaction Conditions

1.1 Catalysts: Cu2+ (guanidineacetic acid/Fe3O4-silica-bound) Solvents: Ethanol ; 5 - 10 min, rt
1.2 15 - 30 min, 60 °C

Reference

Design, preparation and characterization of Cu/GA/Fe3O4@SiO2 nanoparticles as a catalyst for the synthesis of benzodiazepines and imidazoles

Shaabani, Ahmad; et al, Applied Organometallic Chemistry, 2016, 30(6), 414-421

Production Method 3

555-16-8

126-81-8

82408-04-6

Reaction Conditions

1.1 Catalysts: Hexakis[μ-[1,4-benzenedicarboxylato(2-)-κO1:κO′1]]tetra-μ3-hydroxytetra-μ3-oxohe… ; 47 min, rt

Reference

Environmentally Benign One-pot Synthesis of Benzo-Fused Seven-Membered Heterocyclic Compounds Using UiO-66 Metal-Organic Framework as Efficient and Reusable Catalyst

Mirhosseini-Eshkevari, Boshra; et al, ChemistrySelect, 2020, 5(46), 14554-14558

Production Method 4

555-16-8

126-81-8

82408-04-6

Reaction Conditions

1.1 Catalysts: 1,4-Diazabicyclo[2.2.2]octane, acetate (1:2) ; 8 min, rt

Reference

Ultrasound assisted 1,4-diazabicyclo[2.2.2]octaniumdiacetate multicomponent synthesis of benzodiazepines: a novel, highly efficient and green protocol

Sarhandi, Shahriar; et al, Acta Chimica Slovenica, 2018, 65(1), 246-252